![molecular formula C16H18N6O2S B5609051 1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[2-(1H-1,2,4-triazol-1-yl)phenyl]-1H-1,2,4-triazole](/img/structure/B5609051.png)
1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[2-(1H-1,2,4-triazol-1-yl)phenyl]-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals known for their varied applications in chemistry and pharmacology. However, focusing strictly on the chemical aspects, we find that compounds like these are typically synthesized through reactions involving 1,2,4-triazoles and related derivatives.
Synthesis Analysis
Compounds similar to the one are often synthesized through reactions involving 1,2,4-triazoles. For instance, S-substituted derivatives of related triazoles are synthesized using alkyl, benzyl, and phenacyl halides in suitable solvents like DMF or dioxane (Tumosienė et al., 2014).
Molecular Structure Analysis
The molecular structure of such compounds is often characterized by X-ray crystallography, NMR spectroscopy, and other spectral techniques. For example, the crystal structure of closely related compounds shows significant contributions from dispersion components and coulombic terms, as revealed by PIXEL lattice energy calculations (Saeed et al., 2019).
Chemical Reactions and Properties
The chemical reactions and properties of such triazoles can be diverse, depending on the substituents and reaction conditions. For instance, certain 1,2,4-triazole derivatives exhibit excellent antioxidant activity, as shown in various studies (Tumosienė et al., 2014).
Physical Properties Analysis
The physical properties, including solubility, melting point, and stability, are influenced by the molecular structure and substituents. For example, the crystal structures and energetic analyses provide insights into the stability and physical behavior of these compounds in different states (Saeed et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[3-ethyl-5-[2-(1,2,4-triazol-1-yl)phenyl]-1,2,4-triazol-1-yl]thiolane 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O2S/c1-2-15-19-16(22(20-15)12-7-8-25(23,24)9-12)13-5-3-4-6-14(13)21-11-17-10-18-21/h3-6,10-12H,2,7-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKWCZKGPRWPXGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=N1)C2=CC=CC=C2N3C=NC=N3)C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.